Cas no 153865-87-3 (2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)-)

2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)- structure
153865-87-3 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)-
CAS No:153865-87-3
MF:C11H9IN2O2
MW:328.105834722519
CID:1327701
PubChem ID:872472
Update Time:2025-04-20

2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-(phenylmethyl)-
    • 153865-87-3
    • SR-01000214688-1
    • CBMicro_025769
    • Oprea1_246191
    • BIM-0025654.P001
    • CCG-12750
    • SR-01000214688
    • SCHEMBL4172709
    • AB00090267-01
    • AKOS018342929
    • 1-Benzyl-5-iodopyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C11H9IN2O2/c12-9-7-14(11(16)13-10(9)15)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,15,16)
    • InChI Key: MSAAPKSCUSZQGW-UHFFFAOYSA-N
    • SMILES: IC1C(NC(N(C=1)CC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 327.97047
  • Monoisotopic Mass: 327.97088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41
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